Cas no 328288-81-9 (2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid)

2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid is a specialized organic compound featuring a 1,3,4-thiadiazole core functionalized with an acetylamino group and a sulfanylacetic acid moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for heterocyclic derivatization and pharmaceutical intermediate applications. The thiadiazole ring system contributes to its stability and potential bioactivity, while the sulfanylacetic acid side chain enhances solubility and further functionalization opportunities. Its acetyl-protected amino group allows selective deprotection for targeted modifications. The compound is suited for research in medicinal chemistry, agrochemical development, and materials science, where precise molecular design is critical. Proper handling under controlled conditions is recommended due to its reactive functional groups.

2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid structure

328288-81-9 structure

Product Name:2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid

CAS No:328288-81-9

MF:

MW:

MDL:MFCD01243334

CID:4646220

PubChem ID:1217290

Update Time:2025-05-26

2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid
- MDL： MFCD01243334

2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A167925-25mg	2-{[5-(Acetylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetic acid	328288-81-9		25mg	$ 230.00	2022-06-08
TRC	A167925-50mg	2-{[5-(Acetylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetic acid	328288-81-9		50mg	$ 380.00	2022-06-08
Enamine	EN300-226707-0.05g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	0.05g	$91.0	2024-06-20
Enamine	EN300-226707-0.1g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	0.1g	$136.0	2024-06-20
Enamine	EN300-226707-0.25g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	0.25g	$194.0	2024-06-20
Enamine	EN300-226707-0.5g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	0.5g	$363.0	2024-06-20
Enamine	EN300-226707-1.0g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	1.0g	$485.0	2024-06-20
Enamine	EN300-226707-2.5g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	2.5g	$949.0	2024-06-20
Enamine	EN300-226707-5.0g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	5.0g	$1406.0	2024-06-20
Enamine	EN300-226707-10.0g	2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid	328288-81-9	95%	10.0g	$2085.0	2024-06-20

2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid Related Literature

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Related Categories

Additional information on 2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic acid

Compound CAS No. 328288-81-9: 2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic Acid

Compound CAS No. 328288-81-9, also known as 2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic Acid, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiadiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. The structure of this compound includes a thiadiazole ring substituted with an acetyl amino group and a sulfanyl acetic acid moiety, making it a versatile molecule for research and development.

The synthesis of 2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic Acid involves a series of carefully designed chemical reactions to achieve the desired substitution patterns on the thiadiazole ring. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methods, including microwave-assisted synthesis and catalytic processes, to optimize the production workflow while minimizing environmental impact.

CAS No. 328288-81-9 has garnered attention in the pharmaceutical industry due to its potential as a drug candidate. Studies have shown that this compound exhibits promising biological activities, including antioxidant and anti-inflammatory properties. These characteristics make it a valuable component in the development of therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmaceutical applications, Compound CAS No. 328288-81-9 has found utility in materials science. Its unique chemical structure allows for the formation of stable complexes with metal ions, which can be exploited in the creation of advanced materials such as sensors and catalysts. Recent research has highlighted its potential as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which are highly sought after for their applications in gas storage and separation.

The environmental impact of Compound CAS No. 328288-81-9 has also been a subject of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary findings suggest that this compound is relatively non-toxic to aquatic organisms at concentrations typically encountered in industrial settings, which aligns with growing concerns about sustainable chemical practices.

The demand for high-quality research on CAS No. 328288-81-9 continues to rise as its applications expand across multiple disciplines. Collaborative efforts between academic institutions and industry partners have led to groundbreaking discoveries that further our understanding of this compound's properties and potential uses.

In conclusion, Compound CAS No. 328288-81-9, or 2-{5-(Acetylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetic Acid, represents a cutting-edge material with diverse applications in pharmaceuticals, materials science, and environmental studies. As research into this compound progresses, it is expected to play an increasingly important role in advancing technological innovations and addressing global challenges.